Cas no 1208929-91-2 (5-methyl-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}-1,2-oxazole-3-carboxamide)

• Product Name: 5-methyl-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}-1,2-oxazole-3-carboxamide
• CAS No: 1208929-91-2
• MF: C₁₃H₁₁N₃O₃S
• MW: 289.309741258621
• CID: 6185402
• PubChem ID: 45511544
• Update Time: 2025-06-08

5-methyl-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}-1,2-oxazole-3-carboxamide
• 5-methyl-N-{[5-(thiophen-2-yl)-1,2-oxazol-3-yl]methyl}-1,2-oxazole-3-carboxamide
• AKOS024652379
• 1208929-91-2
• 5-methyl-N-((5-(thiophen-2-yl)isoxazol-3-yl)methyl)isoxazole-3-carboxamide
• F2493-3187
• 5-methyl-N-[(5-thiophen-2-yl-1,2-oxazol-3-yl)methyl]-1,2-oxazole-3-carboxamide

• Inchi： 1S/C13H11N3O3S/c1-8-5-10(16-18-8)13(17)14-7-9-6-11(19-15-9)12-3-2-4-20-12/h2-6H,7H2,1H3,(H,14,17)
• InChI Key： NRGNHSHSXGKKME-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CC(CNC(C2C=C(C)ON=2)=O)=NO1

Computed Properties

• Exact Mass: 289.05211239g/mol
• Monoisotopic Mass: 289.05211239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 5-methyl-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}-1,2-oxazole-3-carboxamide

Introduction to Compound with CAS No 1208929-91-2 and Product Name: 5-methyl-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}-1,2-oxazole-3-carboxamide

The compound with the CAS number 1208929-91-2 and the product name 5-methyl-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}-1,2-oxazole-3-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this compound incorporates multiple functional groups, including a thiophene ring, an oxazole moiety, and an amide group, which collectively contribute to its unique chemical properties and biological interactions.

In recent years, there has been a growing interest in the development of novel compounds that target specific biological pathways associated with various diseases. The 5-methyl-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}-1,2-oxazole-3-carboxamide has been extensively studied for its potential role in modulating enzymatic activities and inhibiting the progression of certain diseases. Its molecular structure suggests that it may interact with proteins and enzymes in a manner that could lead to therapeutic benefits. Specifically, the presence of the thiophene ring and the oxazole moiety has been associated with anti-inflammatory, antimicrobial, and anticancer properties in several related compounds.

One of the most compelling aspects of this compound is its ability to engage with biological targets in a selective manner. The 5-methyl-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}-1,2-oxazole-3-carboxamide has been shown to exhibit high affinity for certain enzymes that are implicated in disease pathways. This selectivity is crucial for developing drugs that minimize side effects while maximizing therapeutic efficacy. The compound's interaction with these enzymes has been investigated through various spectroscopic techniques and computational modeling studies, providing valuable insights into its mechanism of action.

Recent research has highlighted the importance of heterocyclic compounds in drug discovery. The thiophene and oxazole rings are particularly noteworthy due to their presence in numerous bioactive molecules. These structural elements contribute to the compound's stability and reactivity, making it a promising candidate for further development. Additionally, the amide group in the molecule enhances its solubility and bioavailability, which are critical factors for drug formulation and delivery.

The synthesis of 5-methyl-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}-1,2-oxazole-3-carboxamide involves a multi-step process that requires precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yields and purity. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the complex heterocyclic framework. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also demonstrate the feasibility of producing such intricate molecules on a larger scale.

In terms of biological activity, preliminary studies have indicated that this compound exhibits promising properties as an inhibitor of certain key enzymes involved in inflammatory responses. The thiophen moiety has been observed to interact with specific residues on the enzyme surface, thereby blocking its activity. This interaction has been further validated through X-ray crystallography studies, which provide detailed structural information about how the compound binds to its target.

The potential therapeutic applications of 5-methyl-N-{5-(thiophen-2-yli)-1,2-oxtaol 3 ylmethy} 1 12 oxazole 3 carboxamide are vast. Given its anti-inflammatory properties, it may be explored as a treatment for conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its antimicrobial activity suggests that it could be used to combat resistant bacterial infections. The compound's ability to modulate enzymatic pathways also makes it a candidate for anticancer therapies.

One of the most exciting aspects of this research is the potential for structure-based drug design. By understanding how this compound interacts with its biological targets at a molecular level, scientists can make informed modifications to enhance its efficacy and reduce any potential toxicity. This approach leverages computational tools such as molecular dynamics simulations and virtual screening to identify optimal analogs.

The development of novel pharmaceuticals is often hampered by challenges related to synthesis complexity and scalability. However, 1208929 91 29 has demonstrated that advanced synthetic techniques can overcome these obstacles. The ability to produce this compound in multi-kilogram quantities would significantly accelerate its transition from laboratory research to clinical trials.

The regulatory landscape for new drugs is stringent but well-established, ensuring that only safe and effective compounds reach patients. Researchers are actively working to navigate these regulations by providing comprehensive data on the safety profile and pharmacokinetics of this compound. Preclinical studies are underway to evaluate its toxicity, absorption, distribution, metabolism, excretion, (ADME) properties, which are critical for determining appropriate dosing regimens.

The collaboration between academic researchers and pharmaceutical companies has been instrumental in advancing projects like this one. Industry partners bring expertise in drug development pipelines, while academic institutions provide innovative research ideas based on fundamental science discoveries.`